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Compound of Interest

Compound Name: Ethyl 3-chloro-4-hydroxybenzoate

Cat. No.: B100976 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Ethyl 3-chloro-4-hydroxybenzoate, a

compound requiring careful management due to its hazardous properties. Adherence to these

procedures is critical for regulatory compliance and environmental protection.

Ethyl 3-chloro-4-hydroxybenzoate is classified as a hazardous substance, causing skin

irritation, serious eye irritation, and potential respiratory irritation.[1] Therefore, its disposal must

be handled with the utmost care, following established protocols for hazardous chemical waste.

The primary disposal route for this and other halogenated organic compounds is through a

licensed hazardous waste disposal facility, where it will typically undergo high-temperature

incineration.[2][3][4][5][6][7]

Immediate Safety and Handling for Disposal
Before beginning any disposal-related activities, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

All handling of Ethyl 3-chloro-4-hydroxybenzoate waste should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

vapors.
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The following table summarizes the key hazard classifications for Ethyl 3-chloro-4-
hydroxybenzoate. This information is critical for labeling and ensuring that all personnel are

aware of the potential risks associated with its handling and disposal.

Hazard
Classification

GHS Code Description Source

Skin

Corrosion/Irritation
H315 Causes skin irritation [1]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[1]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[1]

Disposal Precaution P501

Dispose of

contents/container to

an approved waste

disposal plant

[8]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe and compliant disposal of

Ethyl 3-chloro-4-hydroxybenzoate.

Segregation of Waste:

It is crucial to segregate halogenated organic waste, such as Ethyl 3-chloro-4-
hydroxybenzoate, from all other chemical waste streams, particularly non-halogenated

solvents.[7][9]

Use a dedicated, clearly labeled waste container for "Halogenated Organic Waste."[3] This

prevents chemical reactions and ensures the waste is routed to the correct disposal

facility.

Container Selection and Labeling:
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Collect waste Ethyl 3-chloro-4-hydroxybenzoate in a compatible, leak-proof container

with a secure screw-top cap.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"Ethyl 3-chloro-4-hydroxybenzoate," and the appropriate hazard pictograms (e.g.,

irritant).

Accumulation of Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the container closed at all times, except when adding waste.

Ensure the storage area is secure and away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with accurate information about the waste, including its chemical

composition and quantity.

Documentation:

Maintain a detailed log of the accumulated waste, including the date and amount of each

addition.

Retain all documentation provided by the hazardous waste disposal company for your

records, in accordance with local and national regulations.

Disposal of Contaminated Materials
Any materials, such as personal protective equipment (gloves, etc.), weighing paper, or

absorbent pads that are contaminated with Ethyl 3-chloro-4-hydroxybenzoate, must also be

disposed of as hazardous waste. These items should be collected in a sealed, labeled bag or

container and disposed of along with the chemical waste.
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Empty containers that once held Ethyl 3-chloro-4-hydroxybenzoate should be triple-rinsed

with a suitable solvent. The rinsate must be collected and disposed of as halogenated

hazardous waste. After rinsing, the defaced or removed-label container may be disposed of as

non-hazardous waste, in accordance with institutional policies.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ethyl 3-chloro-4-hydroxybenzoate.
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Caption: Disposal workflow for Ethyl 3-chloro-4-hydroxybenzoate.
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By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of Ethyl 3-chloro-4-hydroxybenzoate, fostering a

culture of safety and regulatory compliance within the research and development community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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